8-Bromoimidazo[1,2-a]pyridine-2-carboxylic acid

• IUPAC Name: 8-bromoimidazo[1,2-a]pyridine-2-carboxylic acid
• InChI: InChI=1S/C8H5BrN2O2/c9-5-2-1-3-11-4-6(8(12)13)10-7(5)11/h1-4H,(H,12,13)
• InChI Key: OREYKECANVXONJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C=C(N=C2C(=C1)Br)C(=O)O
• Molecular Formula: C8H5BrN2O2
• DSSTOX Substance ID: DTXSID40677533
• Molecular Weight: 241.04 g/mol
• CAS RN: 1026201-45-5

Description

8-Bromoimidazo[1,2-a]pyridine-2-carboxylic acid is a chemical compound with the molecular formula C8H5BrN2O2. It has a molecular weight of 241.04. It is a solid substance and should be stored in a dry environment between 2-8°C.

Synthesis Analysis

The synthesis of compounds similar to 8-Bromoimidazo[1,2-a]pyridine-2-carboxylic acid, such as N-(pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines, has been achieved from α-bromoketones and 2-aminopyridine under different reaction conditions. N-(Pyridin-2-yl)amides were formed in toluene via C–C bond cleavage promoted by I2 and TBHP.

Molecular Structure Analysis

The InChI code for 8-Bromoimidazo[1,2-a]pyridine-2-carboxylic acid is 1S/C8H5BrN2O2/c9-5-2-1-3-11-4-6(8(12)13)10-7(5)11/h1-4H,(H,12,13).

Physical And Chemical Properties Analysis

8-Bromoimidazo[1,2-a]pyridine-2-carboxylic acid is a solid substance. It has a molecular weight of 241.04 and its InChI code is 1S/C8H5BrN2O2/c9-5-2-1-3-11-4-6(8(12)13)10-7(5)11/h1-4H,(H,12,13).

Scientific Research Applications

Synthesis and Derivative Formation

• 8-Hydroxyimidazo[1,2-a]pyridine-2-carboxylic acid, a derivative of imidazo[1,2-a]pyridines, is synthesized through cyclization with bromopyruvic acid. This compound can be coupled with various amino acid derivatives, forming amides with potential applications in medicinal chemistry (Stanovnik et al., 2008).

Applications in Pharmaceutical Synthesis

• Imidazo[1,2-a]pyridine derivatives, closely related to 8-bromoimidazo[1,2-a]pyridine-2-carboxylic acid, are pivotal in the pharmaceutical industry, especially in active pharmaceutical ingredient (API) synthesis using palladium-catalyzed Suzuki–Miyaura borylation reactions. These derivatives have shown potential as anti-cancer and anti-TB agents (Sanghavi et al., 2022).

Anti-inflammatory and Analgesic Properties

• A series of 2-methylimidazo[1,2-a]pyridine-3-carboxylic acids, structurally related to 8-bromoimidazo[1,2-a]pyridine-2-carboxylic acid, have been synthesized and evaluated for anti-inflammatory, analgesic, antipyretic, and ulcerogenic activities, suggesting potential therapeutic applications (Abignente et al., 1982).

Methodology Advancements in Synthesis

• The continuous flow synthesis of imidazo[1,2-a]pyridine-2-carboxylic acids, including 8-bromo variants, represents a significant advancement over traditional methods. This efficient process facilitates the synthesis of complex molecules, including Mur ligase inhibitors, via a multistep continuous flow process (Herath et al., 2010).

Safety and Hazards

The safety information for 8-Bromoimidazo[1,2-a]pyridine-2-carboxylic acid indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

The primary targets of 8-Bromoimidazo[1,2-a]pyridine-2-carboxylic acid are currently unknown

Pharmacokinetics

Information on the pharmacokinetics of 8-Bromoimidazo[1,2-a]pyridine-2-carboxylic acid, including its absorption, distribution, metabolism, and excretion (ADME) properties, is currently unavailable . These properties would significantly impact the bioavailability of the compound.

Action Environment

Environmental factors can influence the action, efficacy, and stability of 8-Bromoimidazo[1,2-a]pyridine-2-carboxylic acid. For instance, the compound should be stored at refrigerator temperatures for stability .